Cas no 885457-18-1 (2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde)

• Product Name: 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde
• CAS No: 885457-18-1
• MF: C₁₅H₁₀N₂O₅
• MW: 298.25030374527
• CID: 3104815
• PubChem ID: 3713369
• Update Time: 2025-07-24

2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde
• DTXSID301161254
• 2-methyl-3-(5-nitrofuran-2-carbonyl)indolizine-1-carbaldehyde
• 2-Methyl-3-[(5-nitro-2-furanyl)carbonyl]-1-indolizinecarboxaldehyde
• AKOS000121658
• 2-methyl-3-[(5-nitrofuran-2-yl)carbonyl]indolizine-1-carbaldehyde
• EN300-01007
• CS-0458480
• 885457-18-1

• Inchi： 1S/C15H10N2O5/c1-9-10(8-18)11-4-2-3-7-16(11)14(9)15(19)12-5-6-13(22-12)17(20)21/h2-8H,1H3
• InChI Key： OLJDQPUMRHYUME-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(C1=C(C)C(C=O)=C2C=CC=CN12)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.05897142Da
• Monoisotopic Mass: 298.05897142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.5Ų

Additional information on 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde

Comprehensive Overview of 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde (CAS No. 885457-18-1)

2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde (CAS No. 885457-18-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound belongs to the indolizine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a 5-nitro-furan-2-carbonyl moiety and a carbaldehyde functional group makes this molecule particularly intriguing for researchers exploring novel therapeutic agents and advanced materials.

The structural uniqueness of 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde lies in its fusion of a nitro-furan ring with an indolizine core. This combination is often associated with enhanced electronic properties and potential bioactivity, making it a subject of interest in the development of antimicrobial, anti-inflammatory, and anticancer agents. Recent studies have highlighted the role of similar compounds in targeting specific enzymes and pathways, which aligns with the growing demand for precision medicine and targeted therapies.

In the context of green chemistry and sustainable synthesis, researchers are increasingly focusing on eco-friendly methods to produce compounds like 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde. The use of catalytic processes and biodegradable solvents has become a hot topic, as the scientific community strives to reduce the environmental impact of chemical synthesis. This compound's potential applications in photovoltaic materials and organic electronics further underscore its relevance in the era of renewable energy and smart technologies.

From a pharmacological perspective, the nitro-furan group in 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde is often associated with antibacterial and antiprotozoal activities. This has led to investigations into its efficacy against drug-resistant pathogens, a critical area of research given the global rise in antimicrobial resistance (AMR). Additionally, the indolizine scaffold is known to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction and disease modulation.

The synthesis of 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde typically involves multi-step reactions, including cyclization, acylation, and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and efficiency. These innovations are particularly relevant to industries prioritizing process optimization and cost-effective production.

In the realm of material science, the conjugated system of 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde offers intriguing possibilities for optoelectronic applications. Its ability to absorb and emit light in specific wavelengths makes it a candidate for organic light-emitting diodes (OLEDs) and sensors. With the increasing demand for flexible electronics and wearable technology, such compounds are at the forefront of innovation.

Safety and toxicological profiles are essential considerations for any chemical compound. While 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde is primarily used in research settings, adherence to good laboratory practices (GLP) and regulatory guidelines ensures its safe handling. Researchers are encouraged to consult material safety data sheets (MSDS) and conduct thorough risk assessments before use.

In summary, 2-Methyl-3-(5-nitro-furan-2-carbonyl)-indolizine-1-carbaldehyde (CAS No. 885457-18-1) represents a versatile compound with broad implications across pharmaceuticals, materials science, and sustainable chemistry. Its unique structure and functional groups open doors to innovative applications, from drug development to next-generation electronics. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.